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Compound of Interest

Compound Name: 2-Chloro-4-methoxy-1,3,5-triazine

Cat. No.: B1612695 Get Quote

An In-depth Technical Guide to 2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT)

Introduction

Substituted 1,3,5-triazines are a class of heterocyclic compounds with a wide range of

applications, stemming from the reactivity of the triazine core. The most common precursor for

these compounds is 2,4,6-trichloro-1,3,5-triazine, also known as cyanuric chloride. By

sequential nucleophilic substitution of the chlorine atoms, a vast library of functionalized

triazines can be synthesized.[1][2]

This technical guide focuses on 2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT), a disubstituted

triazine that has found extensive use in organic synthesis. While the query specified "2-Chloro-
4-methoxy-1,3,5-triazine," the vast majority of scientific literature and commercial availability

points towards the di-methoxy substituted version, CDMT, as the compound of significant

interest for researchers. CDMT is a stable, efficient, and cost-effective coupling reagent,

particularly valued in the formation of amide and ester bonds.[3][4] Its ability to promote

reactions with high yields while preserving the stereochemical integrity of reactants makes it an

invaluable tool in peptide synthesis and the creation of complex natural products.[3][5] This

guide will provide a comprehensive overview of its properties, synthesis, mechanism of action,

and key experimental protocols relevant to research and drug development professionals.
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A summary of the key physical and chemical properties of 2-Chloro-4,6-dimethoxy-1,3,5-

triazine (CDMT) is presented below.

Property Value Source

Molecular Weight 175.57 g/mol [6][7]

Molecular Formula C₅H₆ClN₃O₂ [6][7]

CAS Number 3140-73-6 [6][8]

Appearance
White to off-white crystalline

solid/powder
[8][9]

Melting Point 71-74 °C [10][11][12]

Boiling Point 305.1 ± 25.0 °C at 760 mmHg [11]

Density 1.4 ± 0.1 g/cm³ [11]

Solubility Sparingly soluble in water [8]

Synthesis of 2-Chloro-4,6-dimethoxy-1,3,5-triazine
(CDMT)
The most common and industrially scalable method for synthesizing CDMT involves the

controlled reaction of cyanuric chloride with a methoxide source.[1] The reactivity of the

chlorine atoms on the triazine ring decreases with each substitution, allowing for a stepwise

and controlled synthesis.[1][2]

General Synthesis Workflow
The synthesis typically starts with cyanuric chloride and proceeds through a disubstitution

reaction using sodium methoxide in a suitable solvent, such as N,N-dimethylformamide (DMF).

[4][13]
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Start: Raw Materials

Cyanuric Chloride

Sodium Methoxide

Solvent (e.g., DMF)

Step 1: Dissolve
Cyanuric Chloride in DMF

Step 3: Add
Sodium Methoxide

Reaction Vessel

Step 2: Cool Reactor
(e.g., 5-10°C)

Charge to

Step 4: React at
Room Temperature

Step 5: Heat to Reflux

Step 6: Quench
with Water

Step 7: Filter
Crude Product

Step 8: Wash
with Water

Step 9: Dry Crude CDMT

Step 10: Recrystallize
(e.g., from Heptane)

Final Product:
Pure CDMT
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Step 1: Activation

Step 2: Coupling

Carboxylic Acid
(R-COOH)

Active Triazine Ester
(Intermediate)CDMT

Base (NMM)
 facilitates

Amide Bond
(R-CO-NH-R')

 Nucleophilic Attack

Amine
(R'-NH2) Triazine Byproduct

 releases

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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